Cas no 51940-64-8 (ethyl 2,4-dichloropyrimidine-5-carboxylate)

• Product Name: ethyl 2,4-dichloropyrimidine-5-carboxylate
• CAS No: 51940-64-8
• MF: C₇H₆Cl₂N₂O₂
• MW: 221.040739536285
• MDL: MFCD09910281
• CID: 94986
• PubChem ID: 354333219
• Update Time: 2025-05-23

ethyl 2,4-dichloropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-dichloro-5-pyrimidinecarboxylate
• 5-Pyrimidinecarboxylic acid, 2,4-dichloro-, ethyl ester
• Ethyl2,4-dichloro-pyrimidine-5-carboxylate
• Ethyl 2,4-dichloropyrimidine-5-carboxylate
• 2,4-Dichloropyrimidine-5-carboxylic Acid Ethyl Ester
• E1154
• PB28096
• Z1269125797
• A18831
• CS-D1610
• AM20100276
• J-520668
• DTXSID60199909
• 2,4-Dichloro-5-ethoxycarbonylpyrimidine
• 51940-64-8
• GS-6834
• BCP21043
• AKOS005259465
• 2,4-dichloro-pyrimidine-5-carboxylic acid ethyl ester
• EN300-378407
• MFCD09910281
• Ethyl 2 pound not4-dichloropyrimidine-5-carboxylate
• 2,4,-Dichloro-5-pyrimidinecarboxylic acid ethyl ester
• SCHEMBL476310
• FT-0647863
• 2,4-Dichloro-5-pyrimidine carboxylic acid ethyl ester
• AC-2943
• 2,4-Dichloropyrimidine-5-carboxylic ethyl ester
• SY003394
• SRJBDGLSCPDXBL-UHFFFAOYSA-N
• Ethyl2,4-dichloro-5-pyrimidinecarboxylate
• NS00032382
• EINECS 257-531-8
• Ethyl 2,4-Dichloro-5-pyrimidinecarboxylate;Ethyl 2,4-Dichloro-pyrimidine-5-carboxylate
• Ethyl 2,4-Dichloro-pyrimidine-5-carboxylate
• STL556428
• BBL102625
• DB-024785
• ethyl 2,4-dichloropyrimidine-5-carboxylate

• MDL： MFCD09910281
• Inchi： 1S/C7H6Cl2N2O2/c1-2-13-6(12)4-3-10-7(9)11-5(4)8/h3H,2H2,1H3
• InChI Key： SRJBDGLSCPDXBL-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N=1)Cl)C(=O)OCC

Computed Properties

• Exact Mass: 219.98100
• Monoisotopic Mass: 219.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 52.1A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.433
• Melting Point: 34.0 to 38.0 deg-C
• Boiling Point: 145°C/11mmHg(lit.)
• Flash Point: 142.4℃
• Refractive Index: 1.543
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 52.08000
• LogP: 1.96010

ethyl 2,4-dichloropyrimidine-5-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on ethyl 2,4-dichloropyrimidine-5-carboxylate

Ethyl 2,4-Dichloropyrimidine-5-Carboxylate: A Comprehensive Overview

Ethyl 2,4-dichloropyrimidine-5-carboxylate, with the CAS number 51940-64-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrimidine, a heterocyclic aromatic compound, and its structure includes two chlorine atoms at the 2 and 4 positions of the pyrimidine ring, along with an ethyl ester group attached to the 5-carboxylic acid position. The compound's unique structure makes it a valuable molecule for various applications in drug discovery and agrochemicals.

The synthesis of ethyl 2,4-dichloropyrimidine-5-carboxylate involves several steps, including the chlorination of pyrimidine derivatives and subsequent esterification reactions. Recent studies have focused on optimizing these synthesis pathways to enhance yield and purity, making it more accessible for large-scale production. Researchers have also explored alternative methods using microwave-assisted synthesis and catalytic systems to improve reaction efficiency.

One of the most promising applications of ethyl 2,4-dichloropyrimidine-5-carboxylate lies in its potential as a precursor for developing new pharmaceutical agents. The compound's pyrimidine core is a common structural motif in many biologically active molecules, including antiviral and anticancer drugs. For instance, recent research has highlighted its role in the development of inhibitors for kinase enzymes, which are crucial targets in cancer therapy.

In addition to its pharmaceutical applications, ethyl 2,4-dichloropyrimidine-5-carboxylate has shown potential in agrochemicals as a component in herbicides and insecticides. Its ability to inhibit specific enzymes involved in plant growth and pest metabolism makes it a valuable candidate for developing eco-friendly agricultural solutions. Recent studies have also explored its compatibility with various crop types and its environmental impact under different application conditions.

The safety profile of ethyl 2,4-dichloropyrimidine-5-carboxylate has been extensively studied to ensure its safe use in both pharmaceutical and agrochemical applications. Research indicates that the compound exhibits low toxicity when used at recommended doses, though further studies are ongoing to assess its long-term effects on human health and the environment.

In conclusion, ethyl 2,4-dichloropyrimidine-5-carboxylate (CAS No: 51940-64-8) is a versatile compound with significant potential in multiple fields. Its unique chemical structure and diverse applications make it a focal point for ongoing research and development efforts. As advancements continue to be made in synthesis techniques and application studies, this compound is poised to play an increasingly important role in both medical and agricultural sectors.